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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468

An In-depth Technical Guide to High-Purity 4-Octylbenzoic Acid for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of high-purity 4-octylbenzoic acid,
including its commercial suppliers, physicochemical properties, key applications in research
and development, and detailed experimental protocols. This document is intended for
researchers, scientists, and professionals in the field of drug development and materials
science.

Introduction to 4-Octylbenzoic Acid

4-Octylbenzoic acid (4-OBA), with the chemical formula C1sH2202, is an aromatic carboxylic
acid.[1][2] Its structure consists of a benzoic acid core with an octyl group attached at the para
position.[2][3] This combination of a rigid aromatic ring and a flexible alkyl chain imparts unique
properties to the molecule, making it a subject of interest in various scientific fields. Notably, it
is recognized for its ability to form liquid crystalline phases and its role as an intermediate in the
synthesis of pharmaceuticals and other advanced materials.[1][2]

Commercial Suppliers of High-Purity 4-Octylbenzoic
Acid

High-purity 4-octylbenzoic acid is available from several commercial chemical suppliers,
catering to the needs of research and development laboratories. The purity levels typically
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range from 98% to over 99%.

Supplier Product Number/CAS No. Purity

Sigma-Aldrich 374202 / 3575-31-3 99%

Thermo Scientific Chemicals A14979 / 3575-31-3 99%

Santa Cruz Biotechnology sc-230554 / 3575-31-3 Not specified

TCI America 00137 / 3575-31-3 >98.0% (GC)
Smolecule S661392 / 3575-31-3 Not specified
CymitQuimica Various / 3575-31-3 >97.0%(GC)(T) to 99%
A Chemtek 23789/ 3575-31-3 98+%

ChemicalBook CB7258082 / 3575-31-3 Not specified

Physicochemical Properties

The key physicochemical properties of 4-octylbenzoic acid are summarized in the table

below. These properties are crucial for its application in various experimental settings.

Property

Value

CAS Number

3575-31-3[4]

Molecular Formula

C15H2202[4]

Molecular Weight 234.34 g/mol [4]
Appearance White to off-white powder or crystals[3]
Melting Point 97-98 °C (lit.)[5]
Boiling Point 361.43°C (estimate)[1]

N Soluble in methanol, hot hexane, hot ethanol, 2-
Solubility ]

propanol, and toluene. Insoluble in water.[1]

pKa 4.36+0.10 (Predicted)[1]
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Applications in Research and Drug Development

4-Octylbenzoic acid's unique molecular structure makes it a valuable compound in several
areas of research and development.

Pharmaceutical Intermediate

4-Octylbenzoic acid is frequently utilized as an intermediate in the synthesis of various
pharmaceutical compounds.[2][3] Its chemical structure, featuring a carboxylic acid group that
can undergo reactions like esterification and amidation, and a hydrophobic octyl chain, allows
for its incorporation into larger, more complex drug molecules.[3]

Liquid Crystals

A significant application of 4-octylbenzoic acid is in the field of liquid crystals.[2] The
molecules of 4-octylbenzoic acid can form hydrogen-bonded dimers, which effectively
elongates the molecule and promotes the formation of liquid crystalline phases, such as
nematic and smectic phases.[6] These properties are crucial for the development of materials
used in liquid crystal displays (LCDs) and other optical devices.[6][7]

Caption: Formation of a hydrogen-bonded dimer of 4-Octylbenzoic acid.

Note: The DOT script above is a template. Actual image rendering would require replacing the
placeholder image URLs with actual chemical structure images.

Self-Healing Materials

Recent research has explored the use of 4-octylbenzoic acid in the development of self-
healing soft electronic materials.[2][8] These materials have the ability to autonomously repair
damage, which can lead to more durable and sustainable electronic devices.[2][8] The
incorporation of 4-octylbenzoic acid into polymer matrices can introduce reversible bonds that
facilitate the healing process.

Experimental Protocols

Below are detailed protocols for the purification and analysis of 4-octylbenzoic acid, which are
essential for ensuring its quality in research applications.
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Purification by Recrystallization

This protocol describes the purification of commercial 4-octylbenzoic acid to a high-purity
grade suitable for sensitive applications.

Materials:

e Crude 4-octylbenzoic acid

o Ethanol (95% or absolute)

e Deionized water

o Erlenmeyer flasks

e Heating mantle or hot plate

e Buchner funnel and filter paper
e Vacuum flask and tubing

e Ice bath

Procedure:

¢ Dissolution: In a 250 mL Erlenmeyer flask, dissolve approximately 5 g of crude 4-
octylbenzoic acid in a minimal amount of hot ethanol. Heat the mixture gently on a heating
mantle while stirring until the solid is completely dissolved.

» Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

o Crystallization: Slowly add hot deionized water to the hot ethanol solution until a slight
turbidity persists. Add a few drops of hot ethanol to redissolve the precipitate and obtain a
clear solution.

o Cooling: Allow the flask to cool slowly to room temperature. Then, place the flask in an ice
bath for at least 30 minutes to maximize crystal formation.
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« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.
e Washing: Wash the crystals with a small amount of ice-cold ethanol-water mixture.

e Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point
(e.g., 60-70 °C) until a constant weight is achieved.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

This protocol provides a general method for determining the purity of 4-octylbenzoic acid
using reverse-phase HPLC.

Instrumentation and Reagents:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or formic acid (for mobile phase acidification)
¢ 4-Octylbenzoic acid reference standard

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 70:30 v/v)
with 0.1% phosphoric acid or formic acid.[9] Degas the mobile phase before use.

o Standard Solution Preparation: Accurately weigh and dissolve the 4-octylbenzoic acid
reference standard in the mobile phase to prepare a stock solution of known concentration
(e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

o Sample Solution Preparation: Accurately weigh and dissolve the purified 4-octylbenzoic
acid sample in the mobile phase to a concentration within the range of the calibration curve.
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o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

(¢]

[¢]

Injection Volume: 10 pL

[¢]

Column Temperature: 30 °C

[e]

Detection Wavelength: 230 nm

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

» Quantification: Calculate the purity of the sample by comparing the peak area of the analyte
in the sample chromatogram to the calibration curve generated from the reference
standards.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and purification of 4-
octylbenzoic acid.
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Caption: General workflow for the synthesis and purification of 4-octylbenzoic acid.
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Conclusion

High-purity 4-octylbenzoic acid is a versatile compound with important applications in
pharmaceuticals, liquid crystals, and advanced materials. This guide has provided essential
information for researchers and developers, including a list of commercial suppliers, key
physicochemical data, an overview of its applications, and detailed experimental protocols for
its purification and analysis. The provided workflows and diagrams serve to illustrate the key
processes involving this compound. Careful selection of suppliers and adherence to rigorous
purification and analytical methods are crucial for obtaining reliable and reproducible results in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

